N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-2-phenoxyacetamide

• IUPAC Name: N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-phenoxyacetamide
• InChI: InChI=1S/C15H16ClNO3S/c1-19-12(13-7-8-14(16)21-13)9-17-15(18)10-20-11-5-3-2-4-6-11/h2-8,12H,9-10H2,1H3,(H,17,18)
• InChI Key: QVQXQYJLBYGSBG-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)COC1=CC=CC=C1)C2=CC=C(S2)Cl
• Molecular Formula: C15H16ClNO3S
• Molecular Weight: 325.8 g/mol

Description

“N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-2-phenoxyacetamide” is a complex organic compound. It contains a thiophene ring, which is a five-membered ring with one sulfur atom, and an acetamide group, which is a functional group consisting of an acyl group attached to -NH2.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the thiophene ring, the introduction of the chloro group, and the formation of the acetamide group. The exact synthesis process would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have regions of different electron density due to the presence of various functional groups, and its shape could be influenced by factors such as steric hindrance.

Chemical Reactions Analysis

The reactivity of this compound would depend on its molecular structure. The presence of the thiophene ring and the acetamide group could make it susceptible to reactions such as electrophilic aromatic substitution or nucleophilic acyl substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. For example, the presence of the polar acetamide group could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action could involve interacting with certain biological targets to produce a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it is handled. Proper safety measures should be taken when handling this compound to minimize risks.

Future Directions

The future research directions for this compound could include exploring its potential applications, optimizing its synthesis process, and studying its properties in more detail. It could also involve investigating its mechanism of action if it is intended to be used as a drug.